Cas no 87226-89-9 (1,1':3',1''-Terphenyl, 2,2''-bis(bromomethyl)-5'-[2-(bromomethyl)phenyl]-)

• Product Name: 1,1':3',1''-Terphenyl, 2,2''-bis(bromomethyl)-5'-[2-(bromomethyl)phenyl]-
• CAS No: 87226-89-9
• MF: C₂₇H₂₁Br₃
• MW: 585.167645215988
• CID: 658870
• PubChem ID: 15305727
• Update Time: 2025-04-19

1,1':3',1''-Terphenyl, 2,2''-bis(bromomethyl)-5'-[2-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 2,2''-bis(bromomethyl)-5'-[2-(bromomethyl)phenyl]-
• 1,3,5-tris[2-(bromomethyl)phenyl]benzene
• DTXSID10571190
• 87226-89-9

• Inchi： 1S/C27H21Br3/c28-16-19-7-1-4-10-25(19)22-13-23(26-11-5-2-8-20(26)17-29)15-24(14-22)27-12-6-3-9-21(27)18-30/h1-15H,16-18H2
• InChI Key： ITKOHHHYGWZHGW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1C=C(C2C=CC=CC=2CBr)C=C(C2C=CC=CC=2CBr)C=1

Computed Properties

• Exact Mass: 583.91729g/mol
• Monoisotopic Mass: 581.91934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 0Ų